N-(4-ethoxyphenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• InChI: InChI=1S/C28H24N2O7/c1-3-35-20-10-6-18(7-11-20)29-26(31)15-30-14-22(27(32)17-4-8-19(34-2)9-5-17)28(33)21-12-24-25(13-23(21)30)37-16-36-24/h4-14H,3,15-16H2,1-2H3,(H,29,31)
• InChI Key: DGKUENABKPOMLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC4=C(C=C32)OCO4)C(=O)C5=CC=C(C=C5)OC
• Molecular Formula: C28H24N2O7
• Molecular Weight: 500.5 g/mol

Description

N-(4-ethoxyphenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C28H24N2O7 and its molecular weight is 500.507. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Synthesis

• Co-crystal Formation : A study by Karmakar et al. (2009) on quinoline derivatives with amide bonds, including N-[2-(4-Methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)-acetamide, shows the formation of co-crystals with aromatic diols and hydrated forms of co-crystals. The study provides insights into the structural properties of such compounds, indicating potential applications in materials science and crystal engineering (Karmakar, Kalita, & Baruah, 2009).

• Anion Coordination : Another study by Kalita and Baruah (2010) discusses the different spatial orientations of amide derivatives, including N-[2-(4-methoxyphenyl)-ethyl]-2-(quinolin-8-yl-amino)acetamide, in anion coordination. This suggests applications in the development of molecular sensors or materials with specific anion recognition capabilities (Kalita & Baruah, 2010).

Catalysis and Organic Synthesis

• Catalyst Development : Research into the preparation of pincer functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts by Facchetti et al. (2016) involves the synthesis of related quinoline derivatives. Such catalysts could have applications in organic synthesis, demonstrating the utility of quinoline derivatives in the development of novel catalysts (Facchetti et al., 2016).

• Dehydroalkoxylation-Cyclization Cascade : A study on the platinum-catalyzed dehydroalkoxylation-cyclization cascade via N-O bond cleavage by Nakamura et al. (2009) suggests the potential for quinoline and acetamide derivatives in facilitating complex cyclization reactions. This has implications for synthetic chemistry, where such cascades can be harnessed to construct complex molecular architectures (Nakamura, Sato, & Terada, 2009).

Antimicrobial and Antiprotozoal Agents

• Antimicrobial and Antiprotozoal Activities : Patel et al. (2017) designed and synthesized a series of N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4] oxadiazol-2-ylsulfanyl]-acetamides, derived from quinoxaline, demonstrating promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities. This indicates the potential of quinoline and acetamide derivatives in the development of new antimicrobial and antiprotozoal agents (Patel et al., 2017).